Anhydrosafflor yellow B

• Molecular Formula: C48H52O26
• Molecular Weight: 1044.9 g/mol
• InChI: InChI=1S/C48H52O26/c49-13-22(56)30(57)37(64)40-27(28-33(60)25(20(54)11-5-16-1-7-18(52)8-2-16)41(67)47(70,43(28)69)45-38(65)35(62)31(58)23(14-50)72-45)29-34(61)26(21(55)12-6-17-3-9-19(53)10-4-17)42(68)48(71,44(29)74-40)46-39(66)36(63)32(59)24(15-51)73-46/h1-12,22-24,27,30-32,35-40,45-46,49-54,56-66,70-71H,13-15H2/b11-5+,12-6+,25-20+/t22-,23-,24-,27+,30-,31-,32-,35+,36+,37+,38-,39-,40+,45-,46-,47+,48-/m1/s1
• InChIKey: NOXZTJVQKYBYAV-FYBNNASFSA-N

Anhydrosafflor Yellow B: Chemical Profile & Bioactivity

Anhydrosafflor Yellow B (AHSYB, CAS 184840-84-4), a quinochalcone C-glycoside from *Carthamus tinctorius* (safflower), is a major water-soluble pigment with documented anti-platelet aggregation, antioxidant, and cardioprotective activities [1]. Its chemical identity is defined by a molecular formula of C48H52O26 and a molecular weight of 1044.91 g/mol, belonging to the hydroxycinnamic acid derivative class [2]. AHSYB is structurally related to hydroxysafflor yellow A (HSYA) and other safflower-derived chalcones, yet its specific bioactivity profile and stability characteristics warrant independent evaluation in pharmacological and phytochemical studies [3].

Color-QC Reference

AHSYB content tracks safflower floret color; supports HPLC-based pigment standardization workflows

Pathway Studies

JNK/Bid mitochondrial apoptosis pathway; compatible with ischemic stroke model research

Formulation Probe

Ultra-low oral absorption profile; useful as challenge compound for bioavailability-enhancement research

• [1] Qu C, et al. Comparative Analysis of the Effects of Hydroxysafflor Yellow A and Anhydrosafflor Yellow B in Safflower Series of Herb Pairs Using Prep-HPLC and a Selective Knock-Out Approach. Molecules. 2016;21(11):1480. doi:10.3390/molecules21111480. View Source
• [2] Human Metabolome Database (HMDB). Anhydrosafflor Yellow B (HMDB0031914). Accessed 2026. View Source
• [3] Yan Z, et al. Composition of major quinochalcone hydroxysafflor yellow A and anhydrosafflor yellow B is associated with colour of safflower (Carthamus tinctorius) during colour-transition but not with overall antioxidant capacity: A study on 144 cultivars. Food Res Int. 2022;162(Pt B):112098. doi:10.1016/j.foodres.2022.112098. View Source

Why AHSYB Cannot Replace HSYA in Research

Generic safflower extracts or in-class analogs (e.g., HSYA, SYB, safflomin C) cannot simply be interchanged for Anhydrosafflor Yellow B due to its distinct chemical behavior, differential stability, and unique bioactivity fingerprint. While AHSYB shares a quinochalcone core with HSYA, their ratios vary significantly during floret color transition (e.g., HSYA/AHSYB ratio shifts from ≈2 in yellow to 5–6 in red florets), indicating divergent biosynthetic and functional roles [1]. Furthermore, AHSYB degrades under specific conditions (high temperature >60°C or extreme pH ≤3.0 or >7.0), which reduces anticoagulation activity—a liability not uniformly applicable to other safflower pigments [2]. Procurement decisions based solely on 'safflower yellow' content risk omitting a compound with unique antiplatelet potency and cardioprotective mechanisms not replicated by HSYA or other chalcones [3].

Risk Factor

AHSYB (Target)

HSYA (Potential Substitute)

Floret Color Link

Content correlates with Hue angle; suitable for color-based QC

No systematic color relationship; cannot serve as color biomarker

Herb-Pair Rank Order

Contribution ranking differs by formulation; highest in safflower–licorice pair

Ranking peaks in different herb pairs; not formulation-interchangeable

Oral Absorption

Extremely low oral bioavailability; requires dedicated delivery research

Reported higher oral exposure; may not reflect AHSYB exposure context

Signaling Pathway

JNK/Bid mitochondrial apoptosis axis

JAK2/STAT3 and Akt pathways; distinct target engagement

• [1] Yan Z, et al. Composition of major quinochalcone hydroxysafflor yellow A and anhydrosafflor yellow B is associated with colour of safflower (Carthamus tinctorius) during colour-transition but not with overall antioxidant capacity: A study on 144 cultivars. Food Res Int. 2022;162(Pt B):112098. doi:10.1016/j.foodres.2022.112098. View Source
• [2] Li F, et al. Stability and degradation of hydroxysafflor yellow A and anhydrosafflor yellow B in the Safflower injection studied by HPLC-DAD-ESI-MSn. Journal of Chinese Pharmaceutical Sciences. 2011;20(1):47-56. View Source
• [3] Qu C, et al. Comparative Analysis of the Effects of Hydroxysafflor Yellow A and Anhydrosafflor Yellow B in Safflower Series of Herb Pairs Using Prep-HPLC and a Selective Knock-Out Approach. Molecules. 2016;21(11):1480. doi:10.3390/molecules21111480. View Source

AHSYB vs. Analogs: Quantitative Differentiation

Floret Color–AHSYB Content Correlation

In a study optimizing natural deep eutectic solvent (NADES) extraction, the urea-sorbitol extract containing both HSYA and AHSYB achieved a DPPH scavenging rate of 92% ± 2.6% and a FRAP reducing capacity of 0.72 ± 0.07 [1]. However, this activity represents the combined effect; AHSYB alone has been independently shown to exhibit significant antioxidant effects in vitro . While direct head-to-head DPPH IC50 values for isolated AHSYB versus HSYA are not reported in the accessed literature, the NADES extract containing both compounds achieved a 34% higher AHSYB yield compared to conventional solvents, underscoring the importance of AHSYB in achieving optimal antioxidant activity [1].

Floret Color Correlation

Head-to-head

AHSYB: positive correlation with floret Hue angle; content decreases continuously through color transition. HSYA: no systematic color relationship; content initially increases then decreases.

Color-QC biomarker distinction

370 samples, 144 cultivars; HSYA/AHSYB ratio varies by color stage

Evidence Dimension	DPPH radical scavenging rate (combined extract)
Target Compound Data	92% ± 2.6% scavenging (urea-sorbitol extract containing AHSYB and HSYA)
Comparator Or Baseline	Not directly comparable to pure AHSYB; extract contains both AHSYB and HSYA
Quantified Difference	N/A (no direct AHSYB vs. HSYA DPPH IC50 comparison available)
Conditions	Urea-sorbitol NADES extract; DPPH assay

Why This Matters

The high DPPH scavenging capacity of AHSYB-containing extracts supports its utility in antioxidant studies, though procurement should be guided by the compound's unique cardioprotective mechanisms rather than antioxidant activity alone.

• [1] Extraction of hydroxy safflower yellow A and anhydroxysafflor yellow B from safflower florets using natural deep eutectic solvents: Optimization, biological activity and molecular docking. Food Bioscience. 2025;68:106418. doi:10.1016/j.fbio.2025.106418. View Source

Low Oral Bioavailability and Disease-State PK

AHSYB inhibits ADP-induced platelet aggregation, a key anti-thrombotic mechanism [1]. In a selective knock-out study, AHSYB directly contributed to blood circulation activation, with its contribution degree varying among herb pairs (CF-GL > CF-PS > CF-AS > CF-SL > CF-SM > CF-AR > CF-GR > CF) [2]. While HSYA also exhibited antiplatelet activity, the contribution hierarchy differed, indicating distinct pharmacodynamic profiles [2]. Additionally, degradation of AHSYB in Safflower injection reduced anticoagulation activity, confirming its essential role [3].

Oral Bioavailability

Class-level inference

F ≈ 0.3% in normal rats (UFLC-MS/MS); further reduced under disease state (P < 0.05)

Requires distinct formulation strategy

Disease-state PK shift; not interchangeable with HSYA exposure models

Evidence Dimension	ADP-induced platelet aggregation inhibition
Target Compound Data	Direct antiplatelet activity; contribution degree varies by herb pair context (e.g., CF-GL highest)
Comparator Or Baseline	HSYA also directly activates blood circulation; contribution hierarchy: CF-GR > CF-SL > CF-AS > CF-AR > CF-GL > CF-SM > CF
Quantified Difference	Contribution degree ranking differs (AHSYB: CF-GL > CF-PS...; HSYA: CF-GR > CF-SL...), indicating differential activity
Conditions	Selective knock-out prep-HPLC followed by antiplatelet and anticoagulation activity assays in herb pair models

Why This Matters

AHSYB's distinct contribution hierarchy in herb pair models demonstrates that its antiplatelet activity is not interchangeable with HSYA, necessitating specific sourcing for studies targeting thrombosis or cardiovascular research.

• [1] National Center for Biotechnology Information. PubChem Patent Summary for Anhydrosafflor yellow B. Accessed 2026. View Source
• [2] Qu C, et al. Comparative Analysis of the Effects of Hydroxysafflor Yellow A and Anhydrosafflor Yellow B in Safflower Series of Herb Pairs Using Prep-HPLC and a Selective Knock-Out Approach. Molecules. 2016;21(11):1480. doi:10.3390/molecules21111480. View Source
• [3] Li F, et al. Stability and degradation of hydroxysafflor yellow A and anhydrosafflor yellow B in the Safflower injection studied by HPLC-DAD-ESI-MSn. Journal of Chinese Pharmaceutical Sciences. 2011;20(1):47-56. View Source

JNK/Bid-Mediated Neuroprotection in Stroke

AHSYB degrades at high temperature (>60°C) and extreme pH (≤3.0 or >7.0), but not under light irradiation [1]. This degradation leads to reduced anticoagulation activity in Safflower injection [1]. HSYA shares similar instability under these conditions, but the specific degradation product, *p*-coumaric acid, is common to both [1]. The degradation of AHSYB was shown to directly reduce anticoagulation activity, a finding not reported for HSYA degradation in the same study [1].

JNK/Bid Stroke Mechanism

Cross-study comparable

Downregulates JNK, Apaf-1, CytC, Caspase-3/9 (p < 0.01/0.05); binding energy < −5 kcal·mol⁻¹

Mitochondrial apoptosis endpoint context

MCAO/R rat model; distinct from HSYA JAK2/STAT3 pathway

Evidence Dimension	Stability under stress conditions
Target Compound Data	Degrades at >60°C and pH ≤3.0 or >7.0; degradation reduces anticoagulation activity
Comparator Or Baseline	HSYA degrades under same conditions; HSYA degradation not specifically linked to reduced anticoagulation in this study
Quantified Difference	Both compounds degrade under identical stressors, but only AHSYB degradation was explicitly shown to reduce anticoagulation activity in ADP-induced platelet aggregation tests
Conditions	HPLC-DAD-ESI-MSn analysis; temperature, pH, and light stress; ADP-induced platelet aggregation assay

Why This Matters

Procurement and storage of AHSYB must adhere to strict temperature and pH controls (≤60°C, pH 4-7) to preserve its anticoagulant activity, a consideration less critical for HSYA if anticoagulation is not the primary endpoint.

• [1] Li F, et al. Stability and degradation of hydroxysafflor yellow A and anhydrosafflor yellow B in the Safflower injection studied by HPLC-DAD-ESI-MSn. Journal of Chinese Pharmaceutical Sciences. 2011;20(1):47-56. View Source

Herb-Pair Contribution Ranking: AHSYB vs. HSYA

AHSYB (98% purity) inhibited apoptosis via the mitochondrial-mediated pathway in oxygen-glucose deprivation/reoxygenation (OGD/R)-induced H9c2 cardiomyoblast cells [1]. This cardioprotective effect is distinct from HSYA's neuroprotective effects in cerebral ischemia/reperfusion models, though both compounds attenuate oxidative stress [2]. No direct comparative data on cardioprotective potency (e.g., EC50) between AHSYB and HSYA is available.

Herb-Pair Contribution

Head-to-head

AHSYB rank: CF-GL > CF-PS > CF-AS > CF-SL > CF-SM > CF-AR > CF-GR > CF HSYA rank: CF-GR > CF-SL > CF-AS > CF-AR > CF-AS > CF-GL > CF-SM > CF

Formulation-dependent ranking

Non-correlated contribution; AHSYB peaks in safflower–licorice pair

Evidence Dimension	Cardioprotective activity
Target Compound Data	Inhibits mitochondrial-mediated apoptosis in OGD/R-induced H9c2 cells
Comparator Or Baseline	HSYA demonstrates neuroprotective effects in cerebral I/R injury models but not reported for H9c2 cardioprotection
Quantified Difference	N/A (no head-to-head cardioprotective assay available)
Conditions	OGD/R-induced H9c2 cells; 98% purity AHSYB

Why This Matters

AHSYB's specific cardioprotective mechanism via mitochondrial apoptosis inhibition positions it as a unique tool for cardiovascular disease research, distinct from HSYA's neuroprotective focus.

• [1] Huang P, et al. Optimized separation of anhydrosafflor yellow B from safflower by high-speed counter-current chromatography and evaluation of its cardio-protective effect. Food Funct. 2021;12(19):9360-9371. doi:10.1039/d1fo01767e. View Source
• [2] Fangma Y, et al. Hydroxysafflor Yellow A and Anhydrosafflor Yellow B Protect Against Cerebral Ischemia/Reperfusion Injury by Attenuating Oxidative Stress and Apoptosis via the Silent Information Regulator 1 Signaling Pathway. Front Pharmacol. 2021;12:631616. doi:10.3389/fphar.2021.631616. View Source

High-Purity Isolation and Cardioprotective Activity

Across 144 safflower cultivars and 370 floret samples, AHSYB content decreased continuously during color transition (yellow → orange → red), while HSYA content increased initially then decreased [1]. The HSYA/AHSYB ratio varied: yellow ≈2, orange ≈3–4, red ≈5–6 [1]. AHSYB content showed a strong positive association with color indexes, unlike HSYA [1]. This differential distribution suggests AHSYB is a more sensitive marker for floret maturity and anti-thrombotic potential, as AHSYB, along with HSYA and safflomin C, are main anti-thrombotic components [2].

Preparative Purity Benchmark

Supporting evidence

98% purity by optimized HSCCC (850 rpm, 2 mL·min⁻¹, 40 °C)

High-purity procurement benchmark

Exceeds conventional column purity; verified by HPLC

Evidence Dimension	Content variation during floret color transition
Target Compound Data	AHSYB content decreases continuously (yellow → orange → red); strong positive association with color indexes
Comparator Or Baseline	HSYA content increases initially then decreases; weak relationship with color
Quantified Difference	HSYA/AHSYB ratio shifts from ≈2 (yellow) to 3–4 (orange) to 5–6 (red)
Conditions	370 floret samples from 144 cultivars; mass spectrometry quantification

Why This Matters

For procurement of safflower material or extracts targeting anti-thrombotic activity, AHSYB content serves as a more reliable quality marker than HSYA due to its consistent decrease and strong color correlation.

• [1] Yan Z, et al. Composition of major quinochalcone hydroxysafflor yellow A and anhydrosafflor yellow B is associated with colour of safflower (Carthamus tinctorius) during colour-transition but not with overall antioxidant capacity: A study on 144 cultivars. Food Res Int. 2022;162(Pt B):112098. doi:10.1016/j.foodres.2022.112098. View Source
• [2] The Comprehensive Evaluation of Safflowers in Different Producing Areas by Combined Analysis of Color, Chemical Compounds, and Biological Activity. Molecules. 2019;24(18):3309. doi:10.3390/molecules24183309. View Source

AHSYB Procurement: Key Application Scenarios

Cultivar Breeding and Colorimetric Quality Control

AHSYB is ideal for investigating ADP-induced platelet aggregation inhibition and mitochondrial-mediated cardioprotection [1]. Its distinct contribution hierarchy in herb pair models [2] and specific degradation-linked anticoagulation activity [3] make it a valuable tool for thrombosis and myocardial ischemia/reperfusion injury research. Procurement of high-purity AHSYB (≥98%) is recommended for mechanistic studies in H9c2 cells or primary cardiomyocytes [1].

Ischemic Stroke Drug Discovery via JNK/Bid Pathway

AHSYB serves as a superior quality marker for safflower floret maturity and anti-thrombotic potential due to its consistent decrease during color transition and strong correlation with color indexes [4]. Analytical laboratories and herbal product manufacturers should quantify AHSYB content (alongside HSYA ratio) to authenticate safflower material and ensure batch-to-batch consistency for formulations targeting blood stasis or cardiovascular health [5].

Bioavailability Enhancement for Poorly Absorbed Compounds

Given AHSYB's degradation at >60°C and extreme pH [3], formulators developing safflower-based injections must implement strict temperature and pH controls (e.g., storage at 4°C, pH 4-7) to preserve anticoagulant activity. AHSYB's instability profile necessitates accelerated stability testing and may require lyophilization or specialized excipients to maintain potency [3].

Mechanism Deconvolution in Multi-Herb Formulations

AHSYB yield is significantly enhanced using natural deep eutectic solvents (NADES) like urea-sorbitol (1:1) [6]. Industrial extractors aiming to maximize AHSYB recovery should adopt NADES extraction under optimized conditions (75% H2O, 30 min, 51°C, 10 mL/g) to achieve up to 34% higher yield than conventional solvents [6]. This approach is particularly relevant for producing AHSYB-enriched extracts for nutraceutical or cosmeceutical applications.

Application

Selection Property

Validation Focus

Safflower Pigment QC

AHSYB color-correlation reference standard

HSYA/AHSYB ratio monitoring across color stages

Ischemic Stroke Model – JNK/Bid

JNK/Bid-targeted tool compound

Mitochondrial apoptosis endpoint response

Oral Formulation Research

Ultra-low bioavailability challenge compound

Delivery system exposure improvement

Herb-Pair Mechanism Studies

Knock-out validated reference compound

Formulation-specific contribution ranking

• [1] Huang P, et al. Optimized separation of anhydrosafflor yellow B from safflower by high-speed counter-current chromatography and evaluation of its cardio-protective effect. Food Funct. 2021;12(19):9360-9371. doi:10.1039/d1fo01767e. View Source
• [2] Qu C, et al. Comparative Analysis of the Effects of Hydroxysafflor Yellow A and Anhydrosafflor Yellow B in Safflower Series of Herb Pairs Using Prep-HPLC and a Selective Knock-Out Approach. Molecules. 2016;21(11):1480. doi:10.3390/molecules21111480. View Source
• [3] Li F, et al. Stability and degradation of hydroxysafflor yellow A and anhydrosafflor yellow B in the Safflower injection studied by HPLC-DAD-ESI-MSn. Journal of Chinese Pharmaceutical Sciences. 2011;20(1):47-56. View Source
• [4] Yan Z, et al. Composition of major quinochalcone hydroxysafflor yellow A and anhydrosafflor yellow B is associated with colour of safflower (Carthamus tinctorius) during colour-transition but not with overall antioxidant capacity: A study on 144 cultivars. Food Res Int. 2022;162(Pt B):112098. doi:10.1016/j.foodres.2022.112098. View Source
• [5] The Comprehensive Evaluation of Safflowers in Different Producing Areas by Combined Analysis of Color, Chemical Compounds, and Biological Activity. Molecules. 2019;24(18):3309. doi:10.3390/molecules24183309. View Source
• [6] Extraction of hydroxy safflower yellow A and anhydroxysafflor yellow B from safflower florets using natural deep eutectic solvents: Optimization, biological activity and molecular docking. Food Bioscience. 2025;68:106418. doi:10.1016/j.fbio.2025.106418. View Source